Cas no 64603-71-0 (3-(2-formylphenoxy)propanoic acid)

• Product Name: 3-(2-formylphenoxy)propanoic acid
• CAS No: 64603-71-0
• Molecular Formula: C₁₀H₁₀O₄
• Molecular Weight: 194.184003353119
• CID: 389672
• PubChem ID: 17607740

3-(2-formylphenoxy)propanoic acid Properties

Names and Identifiers

• Propanoic acid, 3-(2-formylphenoxy)-
• 3-(2-formylphenoxy)propanoic acid
• Z954894366
• MFCD11557064
• CS-0252548
• AKOS002681596
• 3-(2-formylphenoxy)propanoicacid
• EN300-60759
• 64603-71-0
• SY182695
• DTXSID00589805
• 3-(o-formylphenoxy) propanoic acid
• SCHEMBL2557964

• InChIKey： AZDHETRMCZUOPG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O4/c11-7-8-3-1-2-4-9(8)14-6-5-10(12)13/h1-4,7H,5-6H2,(H,12,13)
• SMILES： C1=CC=C(C(=C1)C=O)OCCC(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids